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For Researchers, Scientists, and Drug Development Professionals

Introduction

Leucinostatin H is a polypeptide antibiotic belonging to the leucinostatin family of mycotoxins
produced by fungi of the Paecilomyces genus.[1][2] Like other members of its class,
Leucinostatin H has garnered interest for its potential as an anti-infective agent due to its
activity against a range of microorganisms. This technical guide provides a comprehensive
overview of the currently available data on the antifungal and antibacterial spectrum of
Leucinostatin H, including quantitative data, likely experimental protocols, and insights into its
mechanism of action.

Antimicrobial Spectrum: Quantitative Data

The antimicrobial activity of Leucinostatin H has been evaluated against various Gram-
positive bacteria and the opportunistic fungal pathogen Candida albicans. The available
Minimum Inhibitory Concentration (MIC) data is summarized in the tables below.

Antibacterial Spectrum

Leucinostatin H has demonstrated inhibitory activity against several Gram-positive bacteria.
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Bacterial Species Minimum Inhibitory Concentration (MIC)
Bacillus subtilis 10-100 pg/mL
Bacillus cereus 10-100 pg/mL
Staphylococcus aureus 10-100 pg/mL

(Source:[11[31[4115D

Antifungal Spectrum

The antifungal activity of Leucinostatin H has been reported against the yeast Candida

albicans.
Fungal Species Minimum Inhibitory Concentration (MIC)
Candida albicans 10.0 pg/mL

(Source:[6][71[8])

Experimental Protocols

While specific, detailed experimental protocols for determining the MIC of Leucinostatin H are
not extensively published, the methodologies likely adhere to standardized antimicrobial
susceptibility testing procedures. The following represent probable protocols based on

established methods.

Determination of Minimum Inhibitory Concentration
(MIC)

The MIC values for both bacteria and fungi were likely determined using a broth microdilution
method, a standard and widely accepted technique for antimicrobial susceptibility testing.

Workflow for MIC Determination
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Preparation

Prepare serial dilutions
of Leucinostatin H

Prepare pure culture
of test organism

Adjust inoculum to
standard concentration
(e.g., 0.5 McFarland)

4 N

Assay
Y

[Dispense Leucinostatin H dilutionﬁ

and inoculum into microtiter plate

:

Incubate plate under
appropriate conditions
(e.g., 35-37°C for bacteria,
30-35°C for fungi)

Results

Visually or spectrophotometrically
determine lowest concentration
with no visible growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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leucinostatin-h]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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